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Compound of Interest

N-p-coumaroyl-N'-
Compound Name:
caffeoylputrescine

Cat. No. 8580001

For Immediate Reference: Waste N-p-coumaroyl-N'-caffeoylputrescine should be treated as
a hazardous chemical waste. The primary disposal route is incineration by a licensed
hazardous waste disposal facility.

This guide provides essential safety and logistical information for the proper disposal of N-p-
coumaroyl-N'-caffeoylputrescine, a naturally occurring alkaloid used in research and drug
development. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance.

Hazard Identification and Safety Precautions
N-p-coumaroyl-N'-caffeoylputrescine is classified with the following hazards:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

The signal word for this compound is "Warning".[1]
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Personal Protective Equipment (PPE) is mandatory when handling this compound. This
includes, but is not limited to:

o Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
e Laboratory coat

Disposal Procedures: A Step-by-Step Guide

The recommended disposal procedure is outlined in the precautionary statement P501:
Dispose of contents/container in accordance with local/regional/national/international
regulations. As specific regulations can vary, the following provides a general, best-practice
workflow for laboratory personnel.

Experimental Workflow for Disposal
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Step 1: Segregation & Collection

Collect waste N-p-coumaroyl-N'-caffeoylputrescine
(solid or in solution)

Step 2: Containerjization & Labeling
v
Place in a designated, sealed,
and compatible waste container

Immediately after sealing

Label container clearly:
'Hazardous Waste'
'N-p-coumaroyl-N'-caffeoylputrescine’
List all components and concentrations
Indicate hazards (Harmful, Irritant)

Step 3: |Storage
y
Store in a designated hazardous
waste accumulation area

v

Ensure area is secure, ventilated,
and away from incompatible materials

Step 4: Finv al Disposal

Arrange for pickup by a licensed
hazardous waste disposal contractor

Prepare documentation

Provide Safety Data Sheet (if available)
and waste characterization information

Contractor action

Encineration at a permitted facilita

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N-p-coumaroyl-N'-caffeoylputrescine waste.
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Quantitative Data Summary

While specific quantitative data for the disposal of N-p-coumaroyl-N'-caffeoylputrescine is
not available, the following table summarizes its key identifiers and hazard codes.

Identifier Value Reference
CAS Number 1138156-77-0 [1][2]
Molecular Formula C22H24N205 [1]
Molecular Weight 396.44 g/mol [1]

GHS Hazard Codes H302, H315, H319 [1]

GHS Precautionary Code
_ P501 [1]
(Disposal)

Experimental Protocols Referenced

The disposal procedures outlined are based on standard laboratory chemical waste
management protocols, informed by the hazard information available for N-p-coumaroyl-N'-
caffeoylputrescine. These protocols are designed to mitigate the risks associated with its
"Harmful" and "Irritant” classifications.

Recent research on N-p-coumaroyl-N'-caffeoylputrescine has focused on its biological
activities, such as its antioxidant properties and its potential as a drug target, particularly in
cancer research.[3][4] These studies involve in vitro experiments using cell lines (e.g., HepG2,
MCF-7) and various analytical techniques.[3][4] Waste generated from such experiments,
including unused compound, contaminated labware (e.g., pipette tips, vials), and solutions,
must be handled and disposed of as hazardous waste according to the procedures detailed in
this guide.

Logical Relationships in Waste Management

The proper disposal of any chemical is governed by a clear logical hierarchy of controls and
procedures, starting from identification and ending with verified, compliant disposal.
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Caption: Logical flow from chemical identification to compliant disposal.

By following these guidelines, researchers, scientists, and drug development professionals can
ensure the safe and environmentally responsible disposal of N-p-coumaroyl-N'-
caffeoylputrescine, fostering a culture of safety and compliance within the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580001?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

